Cas no 933720-99-1 (5-formyl-1,3-thiazole-4-carboxylic acid)

5-Formyl-1,3-thiazole-4-carboxylic acid is a heterocyclic compound featuring both a formyl and carboxylic acid functional group on a thiazole scaffold. This structure makes it a versatile intermediate in organic synthesis, particularly for the preparation of pharmaceuticals, agrochemicals, and functional materials. The presence of reactive formyl and carboxyl groups enables diverse derivatization pathways, including condensation, cyclization, and amidation reactions. Its thiazole core contributes to potential biological activity, often explored in medicinal chemistry. The compound is valued for its synthetic utility, offering a balance of stability and reactivity for constructing complex molecular architectures. Proper handling under controlled conditions is recommended due to its functional group sensitivity.

5-formyl-1,3-thiazole-4-carboxylic acid structure

933720-99-1 structure

Product Name:5-formyl-1,3-thiazole-4-carboxylic acid

CAS No:933720-99-1

MF:C₅H₃NO₃S

MW:157.147219896317

MDL:MFCD18088939

CID:999651

PubChem ID:45121733

Update Time:2025-06-08

5-formyl-1,3-thiazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- 4-Thiazolecarboxylic acid, 5-formyl-
- 5-formyl-1,3-thiazole-4-carboxylic acid
- 5-Formyl-thiazole-4-carboxylic acid
- 5-formylthiazole-4-carboxylicacid
- EN300-318138
- 933720-99-1
- 5-formylthiazole-4-carboxylic acid
- CS-0266346
- DB-284034
- 4-Thiazolecarboxylic acid, 5-formyl-
- MDL： MFCD18088939
- Inchi： 1S/C5H3NO3S/c7-1-3-4(5(8)9)6-2-10-3/h1-2H,(H,8,9)
- InChI Key： SAVHOXXHGACDMJ-UHFFFAOYSA-N
- SMILES： S1C=NC(C(=O)O)=C1C=O

Computed Properties

Exact Mass: 156.983
Monoisotopic Mass: 156.983
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 10
Rotatable Bond Count: 2
Complexity: 161
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 95.5A^2
XLogP3: 0.6

5-formyl-1,3-thiazole-4-carboxylic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM530088-1g	5-Formylthiazole-4-carboxylic acid	933720-99-1	98%	1g	$1034	2024-07-19
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBTQ0312-100MG	5-formyl-1,3-thiazole-4-carboxylic acid	933720-99-1	95%	100MG	￥ 1,782.00	2023-04-12
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBTQ0312-250MG	5-formyl-1,3-thiazole-4-carboxylic acid	933720-99-1	95%	250MG	￥ 2,851.00	2023-04-12
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBTQ0312-500MG	5-formyl-1,3-thiazole-4-carboxylic acid	933720-99-1	95%	500MG	￥ 4,745.00	2023-04-12
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBTQ0312-1G	5-formyl-1,3-thiazole-4-carboxylic acid	933720-99-1	95%	1g	￥ 7,114.00	2023-04-12
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBTQ0312-5G	5-formyl-1,3-thiazole-4-carboxylic acid	933720-99-1	95%	5g	￥ 21,344.00	2023-04-12
Enamine	EN300-318138-1g	5-formyl-1,3-thiazole-4-carboxylic acid	933720-99-1		1g	$1100.0	2023-09-05
Enamine	EN300-318138-5g	5-formyl-1,3-thiazole-4-carboxylic acid	933720-99-1		5g	$3189.0	2023-09-05
Enamine	EN300-318138-10g	5-formyl-1,3-thiazole-4-carboxylic acid	933720-99-1		10g	$4729.0	2023-09-05
Enamine	EN300-318138-0.05g	5-formyl-1,3-thiazole-4-carboxylic acid	933720-99-1		0.05g	$924.0	2023-09-05